Cas no 2694058-39-2 (rac-methyl({2-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]ethyl})amine)

• Product Name: rac-methyl({2-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]ethyl})amine
• CAS No: 2694058-39-2
• MF: C₇H₁₂F₃N
• MW: 167.172092437744
• CID: 6043034
• PubChem ID: 165947603
• Update Time: 2025-11-07

rac-methyl({2-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]ethyl})amine Chemical and Physical Properties

Names and Identifiers

• rac-methyl({2-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]ethyl})amine
• 2694058-39-2
• EN300-33051264

• Inchi： 1S/C7H12F3N/c1-11-3-2-5-4-6(5)7(8,9)10/h5-6,11H,2-4H2,1H3/t5-,6-/m1/s1
• InChI Key： BCORETPQSPZWIZ-PHDIDXHHSA-N
• SMILES： FC([C@@H]1C[C@H]1CCNC)(F)F

Computed Properties

• Exact Mass: 167.09218387g/mol
• Monoisotopic Mass: 167.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Additional information on rac-methyl({2-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]ethyl})amine

Rac-Methyl({2-[(1R,2S)-2-(Trifluoromethyl)cyclopropyl]ethyl})amine

The compound rac-methyl({2-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]ethyl})amine (CAS No. 2694058-39-2) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its versatile reactivity and selectivity in different chemical environments.

Recent studies have highlighted the importance of cyclopropane rings in organic chemistry, particularly in the context of drug design and synthesis. The (1R,2S)-configuration of the cyclopropane ring in this compound plays a crucial role in determining its physical and chemical properties. The presence of a trifluoromethyl group further enhances the molecule's stability and reactivity, making it a valuable building block in medicinal chemistry.

The methylamine group attached to the cyclopropane ring adds another layer of functionality to this compound. This group is known for its ability to participate in various nucleophilic reactions, making it an attractive target for researchers exploring new synthetic pathways. Recent advancements in asymmetric synthesis have also enabled the precise control of stereochemistry in such molecules, which is critical for their application in chiral recognition and catalysis.

From a pharmacological perspective, rac-methyl({2-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]ethyl})amine has shown promise as a precursor for bioactive compounds. Its ability to form stable complexes with metal ions has been leveraged in the development of novel catalysts for organic transformations. Additionally, the compound's unique electronic properties make it a candidate for use in materials science, particularly in the design of advanced polymers and coatings.

Recent research has also focused on the environmental impact of such compounds. Studies have demonstrated that the trifluoromethyl group can influence the molecule's biodegradation pathways, raising important considerations for its safe handling and disposal. As such, ongoing efforts are being made to optimize synthesis methods and minimize ecological footprints associated with this compound.

In conclusion, rac-methyl({2-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]ethyl})amine (CAS No. 2694058-39-2) stands out as a multifaceted molecule with applications spanning organic synthesis, pharmacology, and materials science. Its stereochemical complexity and functional diversity continue to inspire innovative research directions, solidifying its position as a key player in modern chemistry.